Cas no 71662-19-6 (Heptanoic acid,4-methylphenyl ester)

• Product Name: Heptanoic acid,4-methylphenyl ester
• CAS No: 71662-19-6
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 576772
• PubChem ID: 572534
• Update Time: 2025-04-19

Heptanoic acid,4-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid,4-methylphenyl ester
• 4-Methylphenyl heptanoate
• (4-methylphenyl) heptanoate
• SCHEMBL13401891
• TN9E3F39DA
• AGWLNVFDVVPLDL-UHFFFAOYSA-N
• EINECS 275-784-2
• 71662-19-6
• Q63391615
• p-Cresyl heptanoate
• NS00061719
• p-Tolyl heptanoate
• 4-Methylphenyl heptanoate #
• DTXSID50992244

• Inchi： 1S/C14H20O2/c1-3-4-5-6-7-14(15)16-13-10-8-12(2)9-11-13/h8-11H,3-7H2,1-2H3
• InChI Key： AGWLNVFDVVPLDL-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1)C(CCCCCC)=O

Computed Properties

• Exact Mass: 220.1464
• Monoisotopic Mass: 220.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.975
• Boiling Point: 303.1°C at 760 mmHg
• Flash Point: 108.7°C
• Refractive Index: 1.492
• PSA: 26.3